5-[4-(Bromodifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine

• Molecular Formula: C9H6BrF2N3S
• Molecular Weight: 306.13 g/mol
• IUPAC Name: 5-[4-[bromo(difluoro)methyl]phenyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H6BrF2N3S/c10-9(11,12)6-3-1-5(2-4-6)7-14-15-8(13)16-7/h1-4H,(H2,13,15)
• InChI Key: RWNZJFGGTRSHSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(S2)N)C(F)(F)Br

Description

Electronic Effects

The -CF2Br group acts as a strong electron-withdrawing substituent, polarizing the thiadiazole ring and increasing its electrophilicity. This polarization enhances interactions with nucleophilic residues in enzymatic active sites, such as cysteine thiols or lysine amines. Density functional theory (DFT) studies on analogous compounds show that electron-withdrawing groups at the 5-position lower the LUMO energy of the thiadiazole ring by 1.2–1.5 eV, facilitating charge-transfer interactions with biological targets.

Steric and Lipophilic Contributions

With a molar refractivity of 14.6 cm³/mol and a logP value of 2.8 (predicted), the bromodifluoromethyl group improves membrane permeability while maintaining sufficient solubility for cellular uptake. The table below compares substituent effects on thiadiazole derivatives:

Substituent	logP	Molar Refractivity (cm³/mol)	Biological Target
-CF2Br	2.8	14.6	Kinases, carbonic anhydrases
-NO2	1.2	10.3	Antimicrobial targets
-CF3	2.5	13.1	Anticancer agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[4-(Bromodifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine typically involves the reaction of 2-amino-5-aryl-1,3,4-thiadiazole with a substituted benzaldehyde under microwave irradiation. This method is preferred due to its efficiency, shorter reaction times, and higher yields compared to conventional heating methods . The reaction conditions often include the use of solvents like ethanol and the presence of catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale microwave-assisted synthesis, which allows for the rapid and efficient production of the compound. The use of continuous flow reactors can further enhance the scalability and efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[4-(Bromodifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromodifluoromethyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

5-[4-(Bromodifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential as an antimicrobial and antifungal agent.

Medicine: Research has indicated its potential use in developing new pharmaceuticals, particularly for its anti-inflammatory and anticancer properties.

Industry: It is used in the development of new materials with specific properties, such as enhanced thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 5-[4-(Bromodifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes or proteins, leading to its biological effects. For example, it may inhibit the growth of bacteria by interfering with their cell wall synthesis or disrupt fungal cell membranes .

Comparison with Similar Compounds

Comparison with Structural Analogs

Chemical Structure and Substituent Effects

The target compound’s unique bromodifluoromethyl group distinguishes it from related derivatives. Key structural analogs and their substituents are summarized below:

Compound Name	Substituent at Position 5	Key Features	Reference
5-[4-(Bromodifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine	4-(Bromodifluoromethyl)phenyl	Combines halogen (Br) and fluorinated groups; high lipophilicity	Hypothetical
5-[4-(Trifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine	4-(Trifluoromethyl)phenyl	Electron-withdrawing CF₃ group; commercial availability
5-((4-Fluorobenzyl)thio)-1,3,4-thiadiazol-2-amine	4-Fluorobenzylthio	Thioether linkage; moderate molecular weight (241.30 g/mol)
5-(4-(Di(1H-indol-3-yl)methyl)phenyl)-1,3,4-thiadiazol-2-amine	4-(Diindolylmethyl)phenyl	Bulky indole substituents; DNA-binding properties
5-[4-Chloro-2-(2-chlorophenoxy)phenyl]-1,3,4-thiadiazol-2-amine	4-Chloro-2-(2-chlorophenoxy)phenyl	Dual chloro substituents; anticonvulsant activity (ED₅₀ = 20.11 mg/kg)

Structural Insights :

• Steric Effects : Bulky substituents like diindolylmethyl (in and ) reduce conformational flexibility but may improve binding affinity to enzymes like urease or DNA .

Physicochemical Properties

While direct data for the target compound is unavailable, trends can be inferred from analogs:

Property	5-[4-(Bromodifluoromethyl)phenyl]-...	5-[4-(Trifluoromethyl)phenyl]-...	5-(4-(Diindolylmethyl)phenyl)-...
Molecular Weight (g/mol)	~340–360 (estimated)	243.31	511.18 (e.g., Compound 5 in )
Melting Point (°C)	~250–300 (predicted)	Not reported	301–302 (Compound II in )
Solubility	Low (due to CF₂Br)	Low	Low (hydrophobic indole groups)

Key Observations :

• Halogenation (Br, Cl) and fluorination increase molecular weight and reduce aqueous solubility, favoring membrane permeability .
• Diindolylmethyl-substituted derivatives exhibit higher melting points, suggesting strong intermolecular interactions .

Anticancer Activity

• Lead Compound 2g : 5-[2-(Benzenesulfonylmethyl)phenyl]-1,3,4-thiadiazol-2-amine () showed potent anti-proliferative effects (IC₅₀ < 10 µM) and low toxicity in Daphnia assays, attributed to sulfonyl group interactions with STAT3 and CDK9 .
• Quinazoline-Thiadiazole Hybrids : Compounds like 5-[(3,4-dihydroquinazolin-4-yloxy)methyl]-N-(2-nitrophenyl)-1,3,4-thiadiazol-2-amine inhibited GSK-3β (glycogen synthase kinase) with IC₅₀ values < 1 µM .
• Bromodifluoromethyl Derivative: Hypothetically, the -CF₂Br group may enhance DNA intercalation or enzyme inhibition compared to non-halogenated analogs.

Antifungal Activity

• Diindolylmethyl Derivatives : Compounds such as 5-(4-(Di(1H-indol-3-yl)methyl)phenyl)-N-(4-methoxyphenyl)-1,3,4-thiadiazol-2-amine (Compound 1 in ) demonstrated efficacy against Candida albicans (MIC = 8 µg/mL), comparable to fluconazole .
• Phenylamino Derivatives: 5-(4-(Phenylamino)phenyl)-1,3,4-thiadiazol-2-amine analogs showed broad-spectrum antifungal activity, with MIC values ranging from 16–64 µg/mL .

Anticonvulsant Activity

• Chlorophenoxy Derivatives: 5-[4-Chloro-2-(2-chlorophenoxy)phenyl]-N-ethyl-1,3,4-thiadiazol-2-amine (Compound 4c in ) exhibited ED₅₀ values of 20.11 mg/kg (MES test) and 35.33 mg/kg (PTZ test), outperforming phenobarbital .

Structure-Activity Relationships (SAR)

• Electron-Withdrawing Groups: CF₃, CF₂Br, and NO₂ groups enhance electrophilicity, improving enzyme inhibition (e.g., STAT3, urease) .
• Bulky Substituents : Diindolylmethyl or benzylthio groups improve DNA intercalation but may reduce bioavailability .
• Amino Group Modifications: Free amino groups (as in Compound 2g) are critical for hydrogen bonding with biological targets .

Biological Activity

5-[4-(Bromodifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine is a heterocyclic compound notable for its diverse biological activities and potential applications in medicinal chemistry. This article provides a comprehensive overview of its biological activity, synthesis methods, and research findings.

Chemical Structure and Properties

The compound has a molecular formula of C$_9$H$_6$BrF$_2$N$_3$S and a molecular weight of 306.13 g/mol. Its structure features a thiadiazole ring substituted with a bromodifluoromethyl group, which enhances its reactivity and solubility, making it an attractive candidate for biological studies.

Biological Activities

Research indicates that 5-[4-(Bromodifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine exhibits significant biological activity across various domains:

• Antimicrobial Activity : The compound has shown efficacy against several pathogens, including bacteria and fungi. Preliminary studies suggest that it may disrupt cell wall synthesis in bacteria and compromise fungal cell membranes.
• Anti-inflammatory Effects : There is evidence suggesting that the compound may possess anti-inflammatory properties by inhibiting specific enzymes involved in inflammatory pathways.
• Anticancer Potential : Initial findings indicate that it may inhibit cancer cell growth through various mechanisms, including enzyme inhibition and disruption of cellular processes .

The mechanism of action involves the compound's interaction with specific molecular targets within cells. It is believed to inhibit the activity of certain enzymes or proteins crucial for microbial survival and proliferation. For instance, it may affect pathways involved in cell wall synthesis or membrane integrity .

Synthesis Methods

The synthesis of 5-[4-(Bromodifluoromethyl)phenyl]-1,3,4-thiadiazol-2-amine typically involves the reaction of 2-amino-5-aryl-1,3,4-thiadiazole with substituted benzaldehydes under microwave irradiation. This method is preferred due to its efficiency and higher yields compared to traditional heating methods. Industrial production may utilize large-scale microwave-assisted synthesis or continuous flow reactors to enhance scalability.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against various bacterial strains; disrupts cell wall synthesis
Anti-inflammatory	Inhibits enzymes related to inflammation
Anticancer	Inhibits growth in cancer cell lines through enzyme inhibition

Recent Research Insights

Recent studies have focused on the compound's potential as an anti-biofilm agent against Pseudomonas aeruginosa. In vitro assays demonstrated that it could significantly reduce biofilm formation and virulence factor production in this pathogen. Molecular docking studies further revealed its binding affinity to key quorum sensing receptors, indicating its potential as a therapeutic agent against biofilm-associated infections .